(4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide

• IUPAC Name: (4S,6S)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
• InChI: InChI=1S/C8H10O3S2/c1-5-4-7(9)6-2-3-12-8(6)13(5,10)11/h2-3,5,7,9H,4H2,1H3/t5-,7-/m0/s1
• InChI Key: NFUQUGUUAUVBMO-FSPLSTOPSA-N
• Canonical SMILES: CC1CC(C2=C(S1(=O)=O)SC=C2)O
• Isomeric SMILES: C[C@H]1C[C@@H](C2=C(S1(=O)=O)SC=C2)O
• Molecular Formula: C8H10O3S2
• DSSTOX Substance ID: DTXSID3057646
• Molecular Weight: 218.3 g/mol
• CAS RN: 147086-81-5

Description

“(4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide” is a chemical compound. It is an analog of a topically-active carbonic anhydrase inhibitor.

Synthesis Analysis

The key intermediate in the synthesis of dorzolamide, “(4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide”, can be obtained in the diastereoisomerically pure form in two straightforward steps starting from diastereoisomeric mixtures of cis/trans- (6S)-6-methyl-5,6-dihydro-4H-thieno [2,3-b]thiopyran-4-yl acetate, regardless of their ratio. The reaction of crucial importance in this scheme is a remarkably stereoselective solvolysis of the acetate ester in an acetone/phosphate buffer mixture as the solvent system.

Molecular Structure Analysis

The structure of “(4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide” was confirmed by single-crystal X-ray analysis. The molecular formula of this compound is C10H14N2O5S3.

Chemical Reactions Analysis

The reaction of crucial importance in the synthesis of “(4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide” is a remarkably stereoselective solvolysis of the acetate ester in an acetone/phosphate buffer mixture as the solvent system. This stereoselective reaction proceeds via an SN1-like pathway as indicated by the correlation of the solvolysis rate constants with the YOTs values of different solvent mixtures and by trapping of the reaction intermediate with sodium azide.

Physical And Chemical Properties Analysis

The molecular weight of “(4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide” is 338.4 g/mol. More detailed physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Ophthalmology: Anti-Glaucoma Agent

. It helps lower intraocular pressure in conditions like open-angle glaucoma and ocular hypertension, and is commonly found in ophthalmic solutions.

Mechanism of Action

Target of Action

The primary target of this compound, also known as (4S,6S)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol, is carbonic anhydrase . Carbonic anhydrase is an enzyme that assists rapid interconversion of carbon dioxide and water into carbonic acid, protons, and bicarbonate ions. This enzyme is crucial in the transport of carbon dioxide out of tissues .

Biochemical Pathways

The inhibition of carbonic anhydrase disrupts the bicarbonate ion transport pathway . This disruption leads to a decrease in the secretion of aqueous humor, a fluid in the eye that maintains intraocular pressure. The reduction in the production of this fluid subsequently leads to a decrease in intraocular pressure .

Pharmacokinetics

It is known that the compound is used for topical application in the form of eye drops for the treatment of glaucoma

Result of Action

The primary result of the action of this compound is a reduction in intraocular pressure . This is achieved through the inhibition of carbonic anhydrase, leading to decreased production of aqueous humor. This reduction in intraocular pressure helps in the treatment of conditions like glaucoma .